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Introduction
Chlorodimethylsilane ((CH₃)₂SiHCl), also known as dimethylchlorosilane (DMCS), is a

versatile organosilicon compound with significant applications in the synthesis of silicone

polymers, surface modification, and as an intermediate in the production of various specialty

chemicals.[1] Its reactivity, stemming from the silicon-chlorine and silicon-hydrogen bonds,

makes it a valuable reagent in both laboratory and industrial settings.[2] This guide provides an

in-depth overview of the core physical properties of chlorodimethylsilane, outlines general

experimental protocols for their determination, and presents a logical workflow for a key

chemical transformation.

Core Physical Properties of Chlorodimethylsilane
The physical characteristics of chlorodimethylsilane are crucial for its handling, storage, and

application in chemical synthesis. A summary of these properties is presented in the tables

below. It is a colorless, fuming liquid with a pungent odor.[2][3]

Table 1: General and Molar Properties
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Property Value Source(s)

Molecular Formula C₂H₇ClSi [1][4]

Molecular Weight 94.61 - 94.62 g/mol [1][5][6]

Appearance Colorless, clear liquid [1][5]

Odor Pungent, burning [3]

Table 2: Thermal and Density Properties

Property Value Conditions Source(s)

Boiling Point 34 - 36 °C @ 760 mmHg [1][7]

Melting Point -111 °C [1][7]

Density 0.852 g/mL at 25 °C [6][8]

0.869 g/mL [1]

Flash Point -28 °C (-18.4 °F) Closed Cup [6][7]

Table 3: Optical and Vapor Properties

Property Value Conditions Source(s)

Refractive Index (n_D) 1.383 at 20 °C [1][5][6]

Vapor Pressure 8.56 psi at 20 °C [5][6]

Vapor Density 4.0 (vs. air) [5][6]

Explosive Limits 3.0 - 20.0 % (V) [3]

Experimental Protocols for Physical Property
Determination
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The accurate determination of physical properties is essential for the safe handling and

application of chemical compounds. Standardized methodologies, such as those provided by

the Organisation for Economic Co-operation and Development (OECD) and ASTM

International, ensure reproducibility and comparability of data.[1][7]

Boiling Point Determination
The boiling point of a volatile liquid like chlorodimethylsilane can be determined using

methods outlined in OECD Test Guideline 103 or ASTM D1078.[9]

General Procedure (Distillation Method):

Apparatus: A distillation flask, condenser, receiver, and a calibrated temperature measuring

device are assembled.

Sample Preparation: A measured volume of chlorodimethylsilane is placed in the

distillation flask with boiling chips.

Heating: The flask is heated gently.

Data Collection: The temperature is recorded at the point when the first drop of condensate

falls from the condenser into the receiver (initial boiling point) and throughout the distillation

process until the final boiling point is reached.[9]

Correction: The observed boiling point is corrected to standard atmospheric pressure (760

mmHg).

Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is a useful

indicator of purity.

General Procedure (Abbe Refractometer):

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.
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Sample Application: A few drops of chlorodimethylsilane are placed on the clean, dry prism

surface of the refractometer.[2]

Measurement: Light is passed through the sample, and the telescope is adjusted to bring the

dividing line between the light and dark fields into sharp focus on the crosshairs.[2]

Reading: The refractive index is read directly from the instrument's scale.

Temperature Control: The temperature of the prisms is maintained at a constant value

(typically 20°C) using a circulating water bath, as the refractive index is temperature-

dependent.[10]

Vapor Pressure Determination
The vapor pressure of a volatile liquid is a critical parameter for safety assessments and

understanding its behavior in closed systems. ASTM E1719 describes the determination of

vapor pressure by ebulliometry.[11]

General Procedure (Ebulliometry):

Apparatus: An ebulliometer, which is a device for measuring the boiling point of a liquid at

different pressures, is used.[11]

Procedure: The sample is introduced into the ebulliometer, and the system pressure is

controlled. The temperature at which the liquid boils at a given pressure is measured.[11]

Data Analysis: A series of boiling point measurements are taken at different pressures. The

data is then used to construct a vapor pressure curve, often by fitting to an equation such as

the Antoine equation.

Logical Workflow: Synthesis of
Chlorodimethylsilane
The following diagram illustrates a general workflow for the synthesis of chlorodimethylsilane,

as described in the patent literature. This process involves the reaction of methyl hydrogen-

containing polysiloxane with dimethyldichlorosilane.[12]
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Reactants:
- Methyl hydrogen-containing polysiloxane

- Dimethyldichlorosilane

Reaction Vessel
Catalyst:

Alkyl chloride quaternary ammonium salt
or Chloride quaternary phosphine salt

Solvent:
- Alkylamide (e.g., DMF)
- Alkyl phosphorus amide

- Cyclic amide

Reaction under Reflux
(50°C to 100°C)

Heating Fractional DistillationCrude Product

Purified
Chlorodimethylsilane

Byproducts:
- Methyl polysilanes

- Excess Dimethyldichlorosilane

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of chlorodimethylsilane.

Logical Workflow: Chlorination of
Chlorodimethylsilane
The following diagram illustrates the experimental workflow for the chlorination of

chlorodimethylsilane, a reaction used to convert it into dichlorodimethylsilane, which has a

higher boiling point, facilitating purification of other chlorosilanes.[13][14]

Start Batch Reactor (36.5 mL)
Add Reactants:

- Chlorodimethylsilane
- Metal Chloride (WCl6 or MoCl5)

Purge with N2 (3 times) Pressurize with N2 (0.8 MPa) Heat in Water Bath (60°C for 60 min) Cool in Ice-Salt Bath (-20°C) Slowly Release Pressure Remove and Distill Sample Analyze by GC, 1H NMR, 13C NMR End

Click to download full resolution via product page

Caption: Experimental workflow for the chlorination of chlorodimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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